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Compound of Interest

Compound Name: Allyloxytrimethylsilane

Cat. No.: B091556 Get Quote

For researchers, scientists, and professionals in drug development, the proper storage and

handling of chemical reagents are paramount to ensuring experimental integrity, laboratory

safety, and regulatory compliance. This guide provides a comprehensive overview of the

recommended practices for allyloxytrimethylsilane, a versatile silylating and allylation agent.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of allyloxytrimethylsilane is

fundamental to its safe handling and storage. This colorless liquid possesses a characteristic

odor and is highly flammable.
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Property Value

CAS Number 18146-00-4

Molecular Formula C6H14OSi

Molecular Weight 130.26 g/mol

Boiling Point 100-102 °C

Flash Point -0.55 °C (31 °F)

Density 0.773 g/mL at 25 °C

Vapor Pressure 38 mmHg at 25°C

Refractive Index n20/D 1.397

Sensitivity Moisture Sensitive

Recommended Storage Conditions
To maintain its chemical integrity and prevent hazardous situations, allyloxytrimethylsilane
must be stored under specific conditions. It is crucial to store it in a cool, dry, and well-

ventilated area away from sources of ignition.[1]
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Parameter Recommendation

Storage Temperature 2-8°C[2][3]

Atmosphere Inert atmosphere

Container

Original, tightly closed containers.[1] Containers

that have been opened must be carefully

resealed and kept upright to prevent leakage.[1]

Suitable container materials include fluorinated

HDPE plastic containers (100ml1L), plastic pails

(5L200L), and metal drums (20L~200L).[1]

Incompatible Materials
Strong oxidizing agents.[4] Reacts with water,

moisture, or humid air.[5]

Light Sensitivity

No specific information, but storage in a dark

location is a general best practice for chemical

reagents.

Safe Handling Protocols
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

allyloxytrimethylsilane. This includes the use of appropriate personal protective equipment

(PPE) and adherence to emergency procedures.

Personal Protective Equipment (PPE)
PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Neoprene or nitrile rubber gloves.[4]

Skin and Body Protection A lab coat or other suitable protective clothing.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If inhalation risk is high, a

NIOSH-approved respirator with an organic

vapor cartridge is recommended.[4]
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General Handling Procedures
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Read the Safety Data Sheet (SDS) thoroughly.

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[4] Use only non-sparking tools.[4]

Spill Management: In case of a spill, remove all sources of ignition. Absorb the spill with an

inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. This material should be handled as hazardous waste.

Hazard Identification and First Aid
Allyloxytrimethylsilane is classified as a highly flammable liquid and vapor. It can cause skin

and eye irritation.
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Exposure Route Symptoms First Aid Measures

Inhalation

May cause respiratory tract

irritation. Overexposure could

lead to coughing, headache,

and nausea.[4]

Move the individual to fresh air.

If not breathing, give artificial

respiration. Seek medical

attention.

Skin Contact May cause skin irritation.

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. If irritation persists,

seek medical attention.

Eye Contact
Causes serious eye irritation.

[4][6]

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[6]

Seek immediate medical

attention.

Ingestion
May be harmful if swallowed.

[4]

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

Visual Guides
To further aid in the understanding of safe handling practices and chemical incompatibilities,

the following diagrams are provided.
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Caption: A logical workflow for the safe handling of allyloxytrimethylsilane.
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Caption: Chemical incompatibilities of allyloxytrimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allyloxytrimethylsilane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]

2. Page loading... [guidechem.com]

3. lookchem.com [lookchem.com]

4. gelest.com [gelest.com]

5. image.trusco-sterra2.com [image.trusco-sterra2.com]

6. leonidchemicals.net [leonidchemicals.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Storage and
Handling of Allyloxytrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091556#recommended-storage-and-handling-
conditions-for-allyloxytrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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